77-86-1

Tris(hydroxymethyl)aminomethane

In Stock

• CAS RN:
• 77-86-1

• Formula:
• C4H11NO3

• InChI:
• InChI=1S/C4H11NO3/c5-4(1-6,2-7)3-8/h6-8H,1-3,5H2

• InChIKey:
• LENZDBCJOHFCAS-UHFFFAOYSA-N

• Tris is one of the most widely used buffers in molecular biology and cell culture due to its low toxicity, stability and buffering capacity. Our USP Grade is very similar in specifications to ultrapure Tris.
  Tris is an established basimetric standard and buffer used in biochemistry and molecular biology. It may be used by itself as a buffer or as a component of mixed buffer formulations, such as Tris-EDTA (TE) buffer, Tris-acetate-EDTA (TAE) buffer, Tris-borate-EDTA (TBE) buffer, etc. It is pure, essentially stable, relatively non-hygroscopic and has a high equivalent weight.
  Tris(hydroxymethyl)aminomethane is a volumetric standard manufactured under rigorous conditions and measured with the highest possible precision. Its mass fraction is determined by potentiometric titration, and it is qualified in a DIN EN ISO/IEC 17025 accredited laboratory.
  Tris is an establish...

4-[2-(Methylamino)propyl]-phenol, monohydrochloride

In Stock

• CAS RN:
• 877-86-1

• Formula:
• C10H16ClNO

• InChI:
• InChI=1S/C10H15NO.ClH/c1-8(11-2)7-9-3-5-10(12)6-4-9;/h3-6,8,11-12H,7H2,1-2H3;1H

• InChIKey:
• APSKAFWNZDJCNR-UHFFFAOYSA-N

• 4-Hydroxymethamphetamine (hydrochloride) is an analytical reference standard categorized as an amphetamine. It is a metabolite of methamphetamine. This product is intended for research and forensic applications.
  
  

Digitolutein

In Stock

• CAS RN:
• 477-86-1

• Formula:
• C16H12O4

• InChI:
• InChI=1S/C16H12O4/c1-8-7-11-12(16(20-2)13(8)17)15(19)10-6-4-3-5-9(10)14(11)18/h3-7,17H,1-2H3

• InChIKey:
• WCRMDMYSQWZTSF-UHFFFAOYSA-N

• Digitolutein is a natural product found in Digitalis lanata, Digitalis isabelliana, and other organisms with data available.

Infecundin

In Stock

• CAS RN:
• 13577-86-1

• Formula:
• C20H26O2

• InChI:
• InChI=1S/C20H26O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,16-18,22H,4-12H2,2H3

• InChIKey:
• ICTXHFFSOAJUMG-UHFFFAOYSA-N

• Infecundin is a useful research compound. Its molecular formula is C20H26O2 and its molecular weight is 298.4 g/mol. The purity is usually 95%.

[(Oxiran-2-yl)methyl]phosphonic acid

In Stock

• CAS RN:
• 50577-86-1

• Formula:
• C3H7O4P

• InChI:
• InChI=1S/C3H7O4P/c4-8(5,6)2-3-1-7-3/h3H,1-2H2,(H2,4,5,6)

• InChIKey:
• CYACGDOQOAHSLC-UHFFFAOYSA-N

• [(Oxiran-2-yl)methyl]phosphonic acid is a useful research compound. Its molecular formula is C3H7O4P and its molecular weight is 138.06 g/mol. The purity is usually 95%.

(Z)-ethyl 2-((4-bromobenzoyl)imino)-1-(2-methoxyethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

In Stock

• CAS RN:
• 534577-86-1

• Formula:
• C24H21BrN4O5

• InChI:
• InChI=1S/C24H21BrN4O5/c1-3-34-24(32)18-14-17-20(26-19-6-4-5-11-28(19)23(17)31)29(12-13-33-2)21(18)27-22(30)15-7-9-16(25)10-8-15/h4-11,14H,3,12-13H2,1-2H3

• InChIKey:
• DJMMSRKSMQLUCK-MEFGMAGPSA-N

• (Z)-ethyl 2-((4-bromobenzoyl)imino)-1-(2-methoxyethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C24H21BrN4O5 and its molecular weight is 525.359. The purity is usually 95%.

3,5-dimethoxy-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851977-86-1

• Formula:
• C17H17N3O3S

• InChI:
• InChI=1S/C17H17N3O3S/c1-10-5-4-6-14-15(10)18-17(24-14)20-19-16(21)11-7-12(22-2)9-13(8-11)23-3/h4-9H,1-3H3,(H,18,20)(H,19,21)

• InChIKey:
• GXZCQEGBNTVIDI-UHFFFAOYSA-N

• 3,5-dimethoxy-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C17H17N3O3S and its molecular weight is 343.4. The purity is usually 95%.

8-Hydrazinoquinoline dihydrochloride hydrate

In Stock

• CAS RN:
• 479577-86-1

• Formula:
• C9H13Cl2N3O

• InChI:
• InChI=1S/C9H9N3.2ClH.H2O/c10-12-8-5-1-3-7-4-2-6-11-9(7)8;;;/h1-6,12H,10H2;2*1H;1H2

• InChIKey:
• WFUVGKLSAIOENE-UHFFFAOYSA-N

• 8-Hydrazinoquinoline dihydrochloride hydrate is a useful research compound. Its molecular formula is C9H13Cl2N3O and its molecular weight is 250.12. The purity is usually 95%.

Ethyl 2-[2-[(3,4,5,6-tetrachloropyridine-2-carbonyl)amino]-1,3-thiazol-4-yl]acetate

Usually In Stock

• CAS RN:
• 937977-86-1

• Formula:
• C13H9Cl4N3O3S

• InChI:
• InChI=1S/C13H9Cl4N3O3S/c1-2-23-6(21)3-5-4-24-13(18-5)20-12(22)10-8(15)7(14)9(16)11(17)19-10/h4H,2-3H2,1H3,(H,18,20,22)

• InChIKey:
• SOLVNABCFAGNQN-UHFFFAOYSA-N

• Ethyl 2-[2-[(3,4,5,6-tetrachloropyridine-2-carbonyl)amino]-1,3-thiazol-4-yl]acetate is a useful research compound. Its molecular formula is C13H9Cl4N3O3S and its molecular weight is 429.09. The purity is usually 95%.

2-(4-Bromophenyl)-4-chloro-7-fluoroquinazoline

In Stock

• CAS RN:
• 885277-86-1

• Formula:
• C14H7BrClFN2

• InChI:
• InChI=1S/C14H7BrClFN2/c15-9-3-1-8(2-4-9)14-18-12-7-10(17)5-6-11(12)13(16)19-14/h1-7H

• InChIKey:
• RBBUGKUKHHPJHX-UHFFFAOYSA-N

• 2-(4-Bromophenyl)-4-chloro-7-fluoroquinazoline is a useful research compound. Its molecular formula is C14H7BrClFN2 and its molecular weight is 337.57 g/mol. The purity is usually 95%.

3'-Bromo-3-(3,4,5-trifluorophenyl)propiophenone

In Stock

• CAS RN:
• 898777-86-1

• Formula:
• C15H10BrF3O

• InChI:
• InChI=1S/C15H10BrF3O/c16-11-3-1-2-10(8-11)14(20)5-4-9-6-12(17)15(19)13(18)7-9/h1-3,6-8H,4-5H2

• InChIKey:
• LMSNRUSPVACORU-UHFFFAOYSA-N

• 3'-Bromo-3-(3,4,5-trifluorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H10BrF3O and its molecular weight is 343.14 g/mol. The purity is usually 95%.

Tert-butyl 4-(((2-chloro-5-iodopyridin-4-yl)amino)methyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1137477-86-1

• Formula:
• C16H23ClIN3O2

• InChI:
• InChI=1S/C16H23ClIN3O2/c1-16(2,3)23-15(22)21-6-4-11(5-7-21)9-19-13-8-14(17)20-10-12(13)18/h8,10-11H,4-7,9H2,1-3H3,(H,19,20)

• InChIKey:
• IWWLTOAYUKSNCC-UHFFFAOYSA-N

• Tert-butyl 4-(((2-chloro-5-iodopyridin-4-yl)amino)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C16H23ClIN3O2 and its molecular weight is 451.73 g/mol. The purity is usually 95%.

2-(dimethyl-4H-1,2,4-triazol-3-yl)acetonitrile

In Stock

• CAS RN:
• 1598277-86-1

• Formula:
• C6H8N4

• InChI:
• InChI=1S/C6H8N4/c1-5-8-9-6(3-4-7)10(5)2/h3H2,1-2H3

• InChIKey:
• HQLBTJHQZRFFPP-UHFFFAOYSA-N

• 2-(dimethyl-4H-1,2,4-triazol-3-yl)acetonitrile is a useful research compound. Its molecular formula is C6H8N4 and its molecular weight is 136.15 g/mol. The purity is usually 95%.

2-cyclopentyl-N-((5-(hydroxy(phenyl)methyl)thiophen-2-yl)methyl)acetamide

In Stock

• CAS RN:
• 1797277-86-1

• Formula:
• C19H23NO2S

• InChI:
• InChI=1S/C19H23NO2S/c21-18(12-14-6-4-5-7-14)20-13-16-10-11-17(23-16)19(22)15-8-2-1-3-9-15/h1-3,8-11,14,19,22H,4-7,12-13H2,(H,20,21)

• InChIKey:
• PAZIGGZCJSTRDV-UHFFFAOYSA-N

• 2-cyclopentyl-N-((5-(hydroxy(phenyl)methyl)thiophen-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H23NO2S and its molecular weight is 329.46. The purity is usually 95%.

5-bromo-N-(2-methoxy-2-(o-tolyl)ethyl)furan-2-carboxamide

In Stock

• CAS RN:
• 1797877-86-1

• Formula:
• C15H16BrNO3

• InChI:
• InChI=1S/C15H16BrNO3/c1-10-5-3-4-6-11(10)13(19-2)9-17-15(18)12-7-8-14(16)20-12/h3-8,13H,9H2,1-2H3,(H,17,18)

• InChIKey:
• XYLTWQOXGKWKKD-UHFFFAOYSA-N

• 5-bromo-N-(2-methoxy-2-(o-tolyl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C15H16BrNO3 and its molecular weight is 338.201. The purity is usually 95%.

(1-Fluorocyclohexyl)methanamine

In Stock

• CAS RN:
• 1263177-86-1

• Formula:
• C7H14FN

• InChI:
• InChI=1S/C7H14FN/c8-7(6-9)4-2-1-3-5-7/h1-6,9H2

• InChIKey:
• AATBWVUULWNXOC-UHFFFAOYSA-N

• (1-Fluorocyclohexyl)methanamine is a useful research compound. Its molecular formula is C7H14FN and its molecular weight is 131.19 g/mol. The purity is usually 95%.

8-Hydrazinoquinoline dihydrochloride hydrate

• CAS RN:
• 14148-42-6; 479577-86-1

• Formula:
• C9H13Cl2N3O

• InChI:
• InChI=1S/C9H9N3.2ClH.H2O/c10-12-8-5-1-3-7-4-2-6-11-9(7)8;;;/h1-6,12H,10H2;2*1H;1H2

• InChIKey:
• WFUVGKLSAIOENE-UHFFFAOYSA-N

• 8-Hydrazinoquinoline dihydrochloride hydrate is a useful research compound. Its molecular formula is C9H13Cl2N3O and its molecular weight is 250.12. The purity is usually 95%.